Cas no 91517-25-8 (2-(4-Chlorophenyl)piperazine)

2-(4-Chlorophenyl)piperazine is a substituted piperazine derivative featuring a chlorophenyl group at the para position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework is valuable for constructing biologically active molecules, including potential CNS-targeting agents due to its piperazine core. The chlorine substituent enhances its reactivity in electrophilic aromatic substitution and cross-coupling reactions, enabling precise functionalization. With high purity and stability under standard conditions, it is suitable for research and industrial applications requiring consistent performance. Its well-defined chemical properties facilitate reproducible results in synthetic workflows.
2-(4-Chlorophenyl)piperazine structure
2-(4-Chlorophenyl)piperazine structure
Product Name:2-(4-Chlorophenyl)piperazine
CAS No:91517-25-8
MF:C10H13ClN2
MW:196.676621198654
MDL:MFCD04038578
CID:811116
PubChem ID:3870273
Update Time:2025-05-27

2-(4-Chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)piperazine
    • 2-(4-CHLOROPHENYL)PIPERAZINE DIHYDROCHLORIDE
    • Piperazine,2-(4-chlorophenyl)-
    • 2-(2-HYDRAZINO-THIAZOL-4-YL)-BENZENE-1,4-DIOL
    • 2-(4-chlorophenyl)-piperazine
    • MFCD04038578
    • AB17124
    • Z1198163929
    • J-505958
    • DTXSID80919686
    • SCHEMBL263978
    • 2-(4-Chloro-phenyl)-piperazine
    • (2S)-2-(4-chlorophenyl)piperazine
    • 2-(4-chlorophenyl)piperazine, AldrichCPR
    • OTOVNNDSINVUBR-UHFFFAOYSA-N
    • AB36248
    • FT-0655020
    • AKOS005136318
    • EN300-342323
    • PB18797
    • CS-0119796
    • FS-2459
    • 91517-25-8
    • (R)2-(4-chlorophenyl)piperazine
    • (r)-2-(4-chlorophenyl)hexahydropyrazine
    • 769944-51-6
    • DB-001765
    • STL554514
    • BBL100720
    • MDL： MFCD04038578
    • Inchi： 1S/C10H13ClN2/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12-13H,5-7H2
    • InChI Key： OTOVNNDSINVUBR-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1CNCCN1

Computed Properties

  • Exact Mass: 196.07700
  • Monoisotopic Mass: 196.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.126
  • Boiling Point: 319.5°Cat760mmHg
  • Flash Point: 147°C
  • PSA: 24.06000
  • LogP: 2.23150

2-(4-Chlorophenyl)piperazine Security Information

2-(4-Chlorophenyl)piperazine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Chlorophenyl)piperazine Pricemore >>

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